Cas no 1233402-20-4 (2-Bromo-6-fluorobiphenyl)

• Product Name: 2-Bromo-6-fluorobiphenyl
• CAS No: 1233402-20-4
• MF: C₁₂H₈BrF
• MW: 251.094326019287
• CID: 5066797
• Update Time: 2026-03-01

2-Bromo-6-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-fluorobiphenyl
• 1-bromo-3-fluoro-2-phenylbenzene
• 2-Bromo-6-fluorobiphenyl

• Inchi： 1S/C12H8BrF/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-8H
• InChI Key： CJRQBSHIUWBRKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-6-fluorobiphenyl

Comprehensive Overview of 2-Bromo-6-fluorobiphenyl (CAS No. 1233402-20-4): Properties, Applications, and Industry Insights

2-Bromo-6-fluorobiphenyl (CAS No. 1233402-20-4) is a halogenated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the fluorinated biphenyl family, a class of chemicals known for their unique electronic properties and versatility in synthetic chemistry. With the increasing demand for halogenated aromatic compounds in drug discovery and organic electronics, 2-Bromo-6-fluorobiphenyl serves as a critical intermediate for constructing complex molecular architectures.

The molecular structure of 2-Bromo-6-fluorobiphenyl features a biphenyl core substituted with bromine and fluorine at the 2- and 6-positions, respectively. This arrangement enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Researchers frequently utilize this compound to develop pharmaceutical intermediates, liquid crystals, and OLED materials, aligning with the growing interest in sustainable and high-performance materials.

In the context of green chemistry, 2-Bromo-6-fluorobiphenyl is often discussed for its role in reducing synthetic steps due to its bifunctional reactivity. A trending topic in 2024 involves optimizing catalytic processes to minimize waste generation, where this compound’s halogenated motifs offer advantages in atom economy. Additionally, its potential applications in agrochemicals and electronic coatings have sparked discussions in academic forums and patent filings.

From a commercial perspective, the global market for fluorinated biphenyl derivatives is projected to expand, driven by demand in biopharmaceuticals and renewable energy technologies. Analysts highlight 2-Bromo-6-fluorobiphenyl as a niche product with high purity (>98%) requirements, catering to specialized R&D sectors. Regulatory compliance, such as REACH and FDA guidelines, further underscores the need for stringent quality control in its production.

Frequently asked questions about 2-Bromo-6-fluorobiphenyl include its solubility profile (notably in THF and DCM), storage conditions (recommended at 2–8°C under inert gas), and handling precautions (standard laboratory PPE). These details are critical for researchers exploring its use in high-throughput screening or nanomaterial synthesis. Recent publications also emphasize its role in photocatalysis, a hot topic in sustainable chemistry.

In summary, 2-Bromo-6-fluorobiphenyl (CAS No. 1233402-20-4) exemplifies the intersection of innovation and practicality in fine chemicals. Its multifaceted applications—from drug development to advanced materials—make it a compound of enduring relevance. As industries prioritize eco-friendly synthesis and functional materials, this biphenyl derivative is poised to remain a cornerstone in cutting-edge research.